Cas no 321432-75-1 (4(3H)-pyrimidinone, 5-methoxy-2-(2-pyridinyl)-)

• Product Name: 4(3H)-pyrimidinone, 5-methoxy-2-(2-pyridinyl)-
• CAS No: 321432-75-1
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD00215411
• CID: 2192944
• PubChem ID: 2763499
• Update Time: 2025-10-29

4(3H)-pyrimidinone, 5-methoxy-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-pyrimidinone, 5-methoxy-2-(2-pyridinyl)-
• 5-Methoxy-2-(2-pyridinyl)-4-pyrimidinol
• 5-methoxy-2-(pyridin-2-yl)pyrimidin-4-ol
• Z1509348541
• 1J-311S
• SCHEMBL10270342
• 321432-75-1
• AKOS005069822
• 5-methoxy-2-pyridin-2-yl-1H-pyrimidin-6-one
• EN300-658961
• 5-methoxy-2-(2-pyridinyl)-4-pyrimidinol, AldrichCPR
• SCHEMBL1444023
• AMS_CNC_ID-249456918
• SMR000337873
• DB-339673
• CHEMBL1365456
• SMSSF-0228981
• 5-methoxy-2-(pyridin-2-yl)-3H-pyrimidin-4-one
• G46106
• MFCD00215411
• CS-0257042
• MLS000755847
• HMS2622J03
• WMA43275

• MDL： MFCD00215411
• Inchi： 1S/C10H9N3O2/c1-15-8-6-12-9(13-10(8)14)7-4-2-3-5-11-7/h2-6H,1H3,(H,12,13,14)
• InChI Key： MHWROIDLUXMKFP-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C2C=CC=CN=2)NC1=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Melting Point: 130-133°C

4(3H)-pyrimidinone, 5-methoxy-2-(2-pyridinyl)- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4(3H)-pyrimidinone, 5-methoxy-2-(2-pyridinyl)-

4(3H)-Pyrimidinone, 5-Methoxy-2-(2-Pyridinyl)

The compound 4(3H)-pyrimidinone, 5-methoxy-2-(2-pyridinyl), with CAS No. 321432-75-1, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidinones, which are known for their versatile applications in drug design and materials science. The structure of this molecule is characterized by a pyrimidinone ring system with a methoxy group at the 5-position and a pyridinyl substituent at the 2-position, which imparts unique electronic and steric properties.

Recent studies have highlighted the potential of 4(3H)-pyrimidinone derivatives as modulators of various biological targets. For instance, researchers have explored the ability of this compound to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. The presence of the methoxy group at the 5-position plays a crucial role in enhancing the molecule's solubility and bioavailability, which are critical factors for its pharmacokinetic profile.

In addition to its biological applications, 4(3H)-pyrimidinone, 5-methoxy-2-(2-pyridinyl) has also been investigated for its potential in materials science. Its aromatic heterocyclic structure makes it an attractive candidate for use in organic electronics. Recent research has demonstrated that this compound can serve as a building block for constructing advanced materials with tailored electronic properties, such as semiconductors and conductive polymers.

The synthesis of 4(3H)-pyrimidinone derivatives has been optimized through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also reduces reaction time. This method has been particularly effective in constructing the pyridinyl-substituted pyrimidinone framework, ensuring high yields and excellent purity.

From a structural perspective, the pyridinyl group at the 2-position introduces additional conjugation into the molecule, which can significantly influence its electronic properties. This feature has been exploited in designing molecules with enhanced fluorescence properties, making them suitable for applications in sensors and imaging agents.

Furthermore, computational studies have provided valuable insights into the molecular interactions of 4(3H)-pyrimidinone, 5-methoxy-2-(2-pyridinyl). Quantum mechanical calculations have revealed that the methoxy group at the 5-position facilitates hydrogen bonding interactions, which can enhance the molecule's stability and reactivity. These findings have been instrumental in guiding further research into its potential applications.

In summary, 4(3H)-pyrimidinone, 5-methoxy-2-(2-pyridinyl) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an ideal candidate for exploring new frontiers in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors.